1-(3-methyl-2,6-dioxo-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[3-methyl-2,6-dioxo-7-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]purin-8-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H24N10O3S/c1-28-17-15(18(33)24-20(28)34)30(19(23-17)29-9-7-13(8-10-29)16(22)32)11-12-35-21-25-26-27-31(21)14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3,(H2,22,32)(H,24,33,34)
• InChI Key: PEKSUBRYHSZKQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCC(CC3)C(=O)N)CCSC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C21H24N10O3S
• Molecular Weight: 496.5 g/mol
• CAS RN: 476482-44-7

Description

1-(3-methyl-2,6-dioxo-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H24N10O3S and its molecular weight is 496.55. The purity is usually 95%.
BenchChem offers high-quality 1-(3-methyl-2,6-dioxo-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-methyl-2,6-dioxo-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel compounds involving complex piperidine and pyrimidine structures have been synthesized for exploring their anti-inflammatory, analgesic, and COX-2 inhibitory activities. These compounds showcase the potential for developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

• Research into the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] highlights efforts to identify central nervous system agents, indicating the importance of structural diversity in medicinal chemistry (V. Bauer et al., 1976).

• Studies involving the Mannich reaction and synthesis of N,S-containing heterocycles underline the utility of these methods in creating structurally diverse compounds that could serve as leads for further pharmaceutical development (V. Dotsenko et al., 2012).

• The development of thiazole-aminopiperidine hybrid analogues as Mycobacterium tuberculosis GyrB inhibitors showcases the application of hybrid molecule design in targeting specific bacterial enzymes, pointing towards novel antibiotic strategies (V. U. Jeankumar et al., 2013).

• The identification of a potent glycine transporter 1 inhibitor exemplifies the targeted approach in neuroscience research to modulate neurotransmitter systems for potential therapeutic benefit (Shuji Yamamoto et al., 2016).